Cas no 953187-70-7 (4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-ethylphenyl)butanamide)

• Product Name: 4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-ethylphenyl)butanamide
• CAS No: 953187-70-7
• MF: C₂₄H₂₇N₃O₄
• MW: 421.488886117935
• CID: 6007306
• PubChem ID: 16885412
• Update Time: 2025-06-09

4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-ethylphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-ethylphenyl)butanamide
• 4-[3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1-yl]-N-(2-ethylphenyl)butanamide
• 953187-70-7
• VU0628843-1
• F5013-1017
• 4-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(2-ethylphenyl)butanamide
• 4-[3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-(2-ethylphenyl)butanamide
• AKOS024488942

• Inchi： 1S/C24H27N3O4/c1-4-17-8-5-6-9-19(17)25-23(28)10-7-15-27-24(29)14-12-20(26-27)18-11-13-21(30-2)22(16-18)31-3/h5-6,8-9,11-14,16H,4,7,10,15H2,1-3H3,(H,25,28)
• InChI Key： HRLHRJMUUHIVOT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CC)(=O)CCCN1N=C(C2=CC=C(OC)C(OC)=C2)C=CC1=O

Computed Properties

• Exact Mass: 421.20015635g/mol
• Monoisotopic Mass: 421.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.2Ų

Additional information on 4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-ethylphenyl)butanamide

Professional Introduction to Compound with CAS No. 953187-70-7 and Product Name: 4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-ethylphenyl)butanamide

Compound with the CAS number 953187-70-7 and the product name 4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-ethylphenyl)butanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural diversity. The molecular framework of this compound incorporates several key functional groups, including a pyridazine core, an amide moiety, and aromatic substituents, which contribute to its unique chemical properties and biological interactions.

The pyridazine ring is a central structural feature of this compound, providing a rigid scaffold that can interact with biological targets in a specific manner. Pyridazines are known for their versatility in medicinal chemistry, often serving as pharmacophores in drugs targeting various diseases. The presence of an N-(2-ethylphenyl)butanamide group further enhances the compound's potential for biological activity by introducing hydrophobic interactions and hydrogen bonding capabilities. These features are particularly relevant in the context of drug design, where optimizing solubility and binding affinity is crucial.

The 3,4-dimethoxyphenyl substituent attached to the pyridazine ring adds another layer of complexity to the compound's structure. This aromatic group not only influences the electronic properties of the molecule but also contributes to its potential interactions with biological receptors. The methoxy groups enhance lipophilicity while maintaining overall solubility, making this compound a promising candidate for further pharmacological investigation.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular docking studies have been instrumental in understanding how 4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-ethylphenyl)butanamide might interact with target proteins. These studies suggest that the compound could exhibit inhibitory effects on enzymes and receptors involved in inflammatory pathways, making it a potential therapeutic agent for conditions such as arthritis and autoimmune diseases.

In vitro assays have provided preliminary evidence supporting the biological relevance of this compound. Initial screening results indicate that it may possess anti-inflammatory properties by modulating key signaling pathways. The amide group in the molecule is particularly noteworthy, as it can participate in hydrogen bonding interactions that are critical for enzyme inhibition. This suggests that 4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-ethylphenyl)butanamide could be a lead compound for developing novel drugs targeting inflammatory diseases.

The synthesis of this compound involves multi-step organic reactions that highlight the synthetic prowess required to construct such complex molecules. The introduction of the pyridazine ring is achieved through cyclization reactions, while the attachment of the amide and aromatic substituents requires careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce such compounds on a larger scale, facilitating their use in preclinical studies.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying various functional groups within its structure, chemists can explore new analogs with enhanced or altered biological activities. This flexibility makes 4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-ethylphenyl)butanamide an attractive scaffold for structure-based drug design. Researchers are currently exploring ways to optimize its potency and selectivity by fine-tuning its chemical properties.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like this one. Predictive models can analyze vast datasets to identify molecular features that correlate with biological activity. These models have been particularly useful in predicting how modifications to 4-3-(3,4-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2-ethylphenyl)butanamide might affect its pharmacological profile. This interdisciplinary approach has led to more efficient drug development pipelines.

As research continues to uncover new therapeutic applications for heterocyclic compounds like this one, it is likely that 4-3-(3,4-dimethoxyphenyl)-6-oxyo-pyr-idazin-l-l - yl-N -(2 - eth ylph en y l)b u tan am ide will play a significant role in future medical treatments. Its unique structural features and promising biological activities make it a valuable asset in the pharmaceutical industry's quest to develop innovative therapies for various diseases.